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Cat. No.: B584089

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isavuconazole is a broad-spectrum triazole antifungal agent used for the treatment of invasive

aspergillosis and mucormycosis. With the increasing use of pharmaceutical compounds, there

is a growing concern about their potential environmental fate and impact. The development of

robust analytical methods for the detection of these compounds in environmental matrices is

crucial for monitoring their presence and persistence. Isavuconazole-d4, a deuterated stable

isotope of isavuconazole, serves as an ideal internal standard for quantification by mass

spectrometry, ensuring accuracy and precision in analytical measurements.[1][2]

This application note provides a detailed protocol for the determination of isavuconazole in

environmental water and soil samples using Isavuconazole-d4 as an internal standard. The

methodology is based on established analytical principles for the extraction and quantification

of azole antifungals from environmental matrices, employing solid-phase extraction (SPE) for

water samples and ultrasonic-assisted extraction (USE) for soil samples, followed by analysis

with ultra-high performance liquid chromatography-tandem mass spectrometry (UHPLC-

MS/MS).
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Experimental Protocols
Water Sample Analysis
a. Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for the extraction of azole antifungals from

aqueous matrices.

Sample Collection and Preservation: Collect water samples in amber glass bottles to prevent

photodegradation. Store samples at 4°C and analyze within 48 hours. If longer storage is

needed, acidify to pH 2-3 with sulfuric acid and store at 4°C for up to 28 days.

Fortification with Internal Standard: To a 500 mL water sample, add a known concentration of

Isavuconazole-d4 (e.g., 100 ng/L).

SPE Cartridge Conditioning: Use a polymeric reversed-phase SPE cartridge (e.g., Oasis

HLB, 200 mg, 6 mL). Condition the cartridge sequentially with 5 mL of methanol followed by

5 mL of deionized water. Do not allow the cartridge to dry.

Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of

5-10 mL/min.

Washing: After loading, wash the cartridge with 5 mL of deionized water to remove interfering

substances.

Drying: Dry the cartridge under a gentle stream of nitrogen for 20 minutes.

Elution: Elute the analytes from the cartridge with 2 x 4 mL of methanol.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitution: Reconstitute the residue in 1 mL of the mobile phase starting composition

(e.g., 50:50 water:acetonitrile with 0.1% formic acid) for UHPLC-MS/MS analysis.

b. UHPLC-MS/MS Analysis
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Instrumentation: A high-performance liquid chromatography system coupled to a triple

quadrupole mass spectrometer.

Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient Elution: A typical gradient would start at a lower percentage of organic phase,

ramping up to a high percentage to elute the analyte, followed by a re-equilibration step.

Flow Rate: 0.3 mL/min

Injection Volume: 10 µL

Mass Spectrometry: Electrospray ionization (ESI) in positive mode. Multiple Reaction

Monitoring (MRM) will be used for quantification.

Soil and Sediment Sample Analysis
a. Sample Preparation: Ultrasonic-Assisted Extraction (USE) and SPE Cleanup

This protocol is based on methods for the extraction of triazole fungicides from solid

environmental matrices.

Sample Preparation: Air-dry the soil or sediment sample and sieve it through a 2 mm mesh

to remove large debris.

Fortification with Internal Standard: To 10 g of the homogenized sample in a centrifuge tube,

add a known concentration of Isavuconazole-d4 (e.g., 10 ng/g).

Extraction:

Add 20 mL of a suitable extraction solvent (e.g., acetonitrile or a mixture of acetonitrile and

water).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b584089/docs?utm_src=pdf-body#application-note-analysis-of-isavuconazole-d4-in-environmental-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex for 1 minute to ensure thorough mixing.

Place the sample in an ultrasonic bath for 15 minutes.

Centrifuge the sample at 4000 rpm for 10 minutes.

Collect the supernatant.

Repeat the extraction process on the residue with another 20 mL of the extraction solvent.

Combine the supernatants.

SPE Cleanup:

Dilute the combined supernatant with deionized water to reduce the organic solvent

concentration to <10%.

Proceed with the SPE cleanup as described in the water sample analysis protocol

(Section 1.a), starting from the "Sample Loading" step.

Concentration and Reconstitution: Follow the same procedure as for water samples.

b. UHPLC-MS/MS Analysis

The instrumental analysis conditions are the same as described for water samples (Section

1.b).

Data Presentation
Table 1: Proposed UHPLC-MS/MS Parameters for Isavuconazole and Isavuconazole-d4
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Parameter Isavuconazole
Isavuconazole-d4 (Internal
Standard)

Precursor Ion (m/z) 438.1 442.1

Product Ion 1 (m/z) - Quantifier 214.9 218.9

Product Ion 2 (m/z) - Qualifier 368.9 372.9

Collision Energy (eV) To be optimized To be optimized

Dwell Time (ms) To be optimized To be optimized

Note: The specific m/z transitions and collision energies should be optimized for the specific

instrument used. The provided values are based on published data for clinical analysis.[3]

Table 2: Hypothetical Method Validation Data for Isavuconazole in Environmental Samples

Matrix
Linearity
Range

R² LOD LOQ
Recovery
(%)

RSD (%)

Surface

Water

1 - 500

ng/L
>0.995 0.3 ng/L 1 ng/L 85 - 105 < 10

Wastewate

r Effluent

5 - 1000

ng/L
>0.995 1.5 ng/L 5 ng/L 80 - 110 < 15

Soil
0.5 - 250

ng/g
>0.995 0.15 ng/g 0.5 ng/g 75 - 115 < 15

Sediment
0.5 - 250

ng/g
>0.995 0.2 ng/g 0.5 ng/g 70 - 120 < 20

LOD: Limit of Detection, LOQ: Limit of Quantification, RSD: Relative Standard Deviation. These

values are illustrative and based on typical performance for analytical methods of similar

compounds in these matrices.
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Caption: Workflow for the analysis of isavuconazole in water samples.

Sample Preparation (Soil/Sediment) Analysis
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Caption: Workflow for the analysis of isavuconazole in soil and sediment.

Conclusion
The described methodologies provide a robust framework for the quantification of

isavuconazole in environmental water and soil samples. The use of Isavuconazole-d4 as an

internal standard is critical for achieving accurate and precise results by compensating for

matrix effects and variations in sample preparation and instrument response. These protocols

can be adapted and validated by environmental monitoring laboratories and researchers to

assess the environmental occurrence of this important antifungal agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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